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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881

For researchers, scientists, and professionals in drug development requiring high-purity 1-
Bromobutane-D9, several commercial suppliers offer this deuterated compound with varying
specifications. This technical guide provides a summary of available suppliers, a plausible
experimental protocol for its synthesis, and key quality control methodologies.

Commercial Supplier Summary

The following table summarizes key quantitative data for 1-Bromobutane-D9 available from
various commercial suppliers. This information is crucial for selecting the appropriate grade of
material for specific research and development needs.
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Supplier

Isotopic Purity
(atom % D)

Chemical
Purity

CAS Number

Notes

--INVALID-LINK--

99

Not specified

98195-36-9

Certificate of
Analysis

available.[1]

--INVALID-LINK--

98

>99% (CP)

98195-36-9

Certificate of
Analysis
available for

specific lots.[2][3]

--INVALID-LINK--

98

98%

98195-36-9

Sold through
distributors like

Fisher Scientific.

[415](6]

--INVALID-LINK--

Not specified

Not specified

98195-36-9

For research use
only.[7][8]

--INVALID-LINK--

Not specified

Not specified

98195-36-9

Accompanied by
a Certificate of
Analysis.[9][10]

--INVALID-LINK--

Not specified

Not specified

98195-36-9

Provides
reference
standards.[11]

Experimental Protocols

While specific proprietary synthesis and purification protocols for high-purity 1-Bromobutane-

D9 are not publicly disclosed by suppliers, a representative experimental procedure can be

adapted from established methods for the synthesis of non-deuterated 1-bromobutane. The

key modification would be the use of deuterated starting materials.

Representative Synthesis of 1-Bromobutane-D9

This protocol is based on the nucleophilic substitution of a deuterated butanol with a bromide

source.
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Materials:

Butan-1-0l-D10 (or a suitably deuterated butanol)

Sodium bromide (NaBr)

Concentrated sulfuric acid (H2S0a)

Deuterated water (D20)

Anhydrous calcium chloride (CaClz)
Procedure:

o Reaction Setup: In a round-bottomed flask, combine Butan-1-o0l-D10, sodium bromide, and
deuterated water. The flask is placed in an ice bath to manage the exothermic reaction.[9]
[12]

o Acid Addition: Slowly add concentrated sulfuric acid to the cooled and stirred mixture. The
slow addition is crucial to control the temperature and prevent side reactions.[9][12]

o Reflux: After the addition of acid is complete, the mixture is heated to reflux for approximately
45-60 minutes. This provides the necessary energy to drive the SN2 reaction to completion.

« Distillation: The crude 1-Bromobutane-D9 is isolated from the reaction mixture by
distillation.[10][12]

e Workup and Purification:

o The distillate is washed sequentially with water, concentrated sulfuric acid (to remove
unreacted alcohol and ether byproducts), and a sodium bicarbonate or sodium hydroxide
solution (to neutralize any remaining acid).[4][9][10]

o The organic layer is then dried over a suitable drying agent, such as anhydrous calcium
chloride.[9][10]

o Final purification is achieved by a second distillation, collecting the fraction boiling at the
expected temperature for 1-Bromobutane-D9.[4][12]
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Quality Control Methodologies

Ensuring the high purity of 1-Bromobutane-D9 is critical for its application in drug development
and research. The primary analytical techniques for this purpose are Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR (Proton NMR): This technique is used to determine the chemical purity and the
degree of deuteration. In a high-purity sample of 1-Bromobutane-D9, the proton signals
corresponding to the butyl chain should be absent or significantly diminished. The
presence of residual proton signals allows for the quantification of non-deuterated or
partially deuterated impurities.

o 2H NMR (Deuterium NMR): This method directly detects the deuterium nuclei, providing
information about the positions and extent of deuteration.

o 13C NMR (Carbon-13 NMR): This can be used to confirm the carbon skeleton of the
molecule and to identify any carbon-containing impurities.

e Mass Spectrometry (MS):

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for
separating volatile impurities and determining the isotopic distribution. The mass spectrum
of 1-Bromobutane-D9 will show a characteristic molecular ion peak cluster corresponding
to the different bromine isotopes (’°Br and 8!Br) and the deuterated butyl fragment. The
presence of ions at lower masses can indicate the presence of partially deuterated or non-
deuterated species. The relative intensities of these peaks are used to calculate the
isotopic enrichment.[13]

Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates the logical steps involved in the synthesis and purification of
high-purity 1-Bromobutane-D9.
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Caption: A logical workflow for the synthesis and purification of 1-Bromobutane-D9.

Experimental Workflow for Quality Control

This diagram outlines the key steps in the quality control analysis of the final 1-Bromobutane-
D9 product.
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Caption: An experimental workflow for the quality control of 1-Bromobutane-D9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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